Cas no 96919-49-2 (2-(Thiophen-3-yl)aniline)

• Product Name: 2-(Thiophen-3-yl)aniline
• CAS No: 96919-49-2
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 1036032
• PubChem ID: 4130338
• Update Time: 2025-11-02

2-(Thiophen-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-3-yl)aniline
• [2-(3-Thienyl)phenyl]amine
• 2-thiophen-3-ylaniline
• 2-(3-Thienyl)benzenamine (ACI)
• [2-(Thiophen-3-yl)phenyl]amine
• DTXSID10399659
• 2-Thiophen-3-yl-phenylamine hydrochloride
• 96919-49-2
• ALBB-007903
• STK504893
• CS-0269545
• Benzenamine, 2-(3-thienyl)-
• EN300-1250073
• SCHEMBL5190739
• Benzenamine,2-(3-thienyl)-
• AKOS004114115

• MDL： MFCD06740170
• Inchi： 1S/C10H9NS/c11-10-4-2-1-3-9(10)8-5-6-12-7-8/h1-7H,11H2
• InChI Key： DMPDFHZOUOIWCO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C(N)=CC=CC=2)C=C1

Computed Properties

• Exact Mass: 175.04600
• Monoisotopic Mass: 175.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.196
• Boiling Point: 277 °C at 760 mmHg
• Flash Point: 121.3 °C
• PSA: 54.26000
• LogP: 3.57850

2-(Thiophen-3-yl)aniline Security Information

• HazardClass：IRRITANT

Additional information on 2-(Thiophen-3-yl)aniline

Comprehensive Guide to 2-(Thiophen-3-yl)aniline (CAS No. 96919-49-2): Properties, Applications, and Market Insights

2-(Thiophen-3-yl)aniline (CAS No. 96919-49-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This aromatic amine, featuring a thiophene ring fused with an aniline moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and structural features.

The molecular structure of 2-(Thiophen-3-yl)aniline combines the electron-rich nature of thiophene with the nucleophilic characteristics of aniline, enabling diverse functionalization. With a molecular formula of C₁₀H₉NS and a molar mass of 175.25 g/mol, this compound typically appears as a light yellow to brown crystalline solid. Its melting point ranges between 80-85°C, and it demonstrates moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being poorly soluble in water.

In pharmaceutical research, 2-(Thiophen-3-yl)aniline serves as a key building block for drug discovery. Recent studies highlight its role in developing novel heterocyclic compounds with potential biological activities, including antimicrobial and anti-inflammatory properties. The thiophene-aniline scaffold is particularly valuable in designing small molecule inhibitors targeting various enzymes and receptors. This aligns with current trends in personalized medicine and targeted drug delivery systems, which dominate modern pharmaceutical discussions.

The compound's applications extend to material science, where it contributes to the synthesis of conducting polymers and organic semiconductors. As the demand for flexible electronics and organic photovoltaics grows, researchers are investigating 2-(Thiophen-3-yl)aniline derivatives for their electron-transport properties and thermal stability. These applications resonate with the global push toward sustainable energy solutions and green chemistry initiatives.

From a commercial perspective, the market for 2-(Thiophen-3-yl)aniline has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and electronic industries are expanding. Suppliers typically offer this compound with purity levels ranging from 97% to 99%, catering to both research and industrial-scale requirements. Current pricing trends reflect its specialized nature, with costs varying based on quantity and purity specifications.

Quality control measures for 2-(Thiophen-3-yl)aniline involve rigorous analytical techniques, including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the absence of impurities that could affect downstream applications. Storage recommendations typically suggest keeping the compound in a cool, dry place away from direct sunlight, preferably under inert atmosphere conditions to prevent oxidation.

Environmental and safety considerations for handling 2-(Thiophen-3-yl)aniline follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. Disposal should comply with local regulations for organic compounds, emphasizing the importance of responsible chemical management in line with ESG (Environmental, Social, and Governance) principles gaining traction across industries.

Recent scientific literature highlights innovative synthetic routes to 2-(Thiophen-3-yl)aniline, including catalytic cross-coupling reactions and microwave-assisted synthesis methods that improve yield and reduce reaction times. These advancements address the growing demand for atom-efficient and energy-saving chemical processes, topics frequently searched by professionals in green chemistry forums.

Future research directions for 2-(Thiophen-3-yl)aniline derivatives may explore their potential in bioimaging probes or metal-organic frameworks (MOFs), areas experiencing rapid growth in scientific publications. The compound's structural versatility positions it well for these emerging applications, making it a subject of ongoing investigation in academic and industrial laboratories worldwide.

For researchers seeking high-purity 2-(Thiophen-3-yl)aniline, several specialty chemical suppliers provide custom synthesis services and bulk quantities. The compound's CAS registry number (96919-49-2) serves as a crucial identifier for procurement and regulatory documentation, emphasizing the importance of accurate chemical identification in global supply chains.